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Compound of Interest

Compound Name: Naphthionic acid

Cat. No.: B7769378

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Naphthionic acid (CAS
84-86-6), a significant intermediate in the chemical and pharmaceutical industries. This
document detalils its core physicochemical properties, outlines key experimental protocols for
its synthesis and purification, and explores its primary applications.

Core Properties of Naphthionic Acid

Naphthionic acid, systematically named 4-aminonaphthalene-1-sulfonic acid, is a derivative of
naphthalene bearing both an amino and a sulfonic acid group.[1][2] These functional groups
impart characteristic properties to the molecule, making it a versatile building block in organic
synthesis.[3]

Physicochemical Data

A summary of the key quantitative data for Naphthionic acid is presented in the table below

for easy reference and comparison.
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Property Value Source

Molecular Formula C10HoNOsS [11[4115]

Molecular Weight 223.25 g/mol [1][5][6]
White to slightly greyish or

Appearance beige crystalline [11051[7]
powder/granules

Melting Point =300 °C (decomposes) [11[4115]

Boiling Point 220 °C (rough estimate) [1][5]

Density 1.67 g/cm3 [1112114]

Water Solubility

309.9 mg/L at 20 °C

[1]5]

Sparingly soluble in

Solubility dichloromethane. Soluble in [1][5]
agueous bases.
pKa 2.8lat25°C [11[5]

Refractive Index

1.5250 (estimate)

[1]5]

LogP

3.33070

[4]

Spectral Data

Spectral data is crucial for the identification and characterization of Naphthionic acid.

Available spectral information includes:

e 13C NMR Spectrum: Available from various chemical databases.[8]

¢ IR Spectrum: The NIST WebBook provides an infrared spectrum of Naphthionic acid.[9]

e Mass Spectrum: Electron ionization mass spectrometry data is also available.[9]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/84-86-6_749617.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.chemeo.com/cid/17-484-6/Naphthionic-acid
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.solubilityofthings.com/5-aminonaphthalene-1-sulfonic-acid
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/84-86-6_749617.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Naphthionic_acid
https://www.chemsrc.com/en/cas/84-86-6_749617.html
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130464.htm
https://www.chemsrc.com/en/cas/84-86-6_749617.html
https://www.benchchem.com/product/b7769378?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_84-86-6_13CNMR.htm
https://www.benchchem.com/product/b7769378?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C84-86-6&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C84-86-6&Type=IR-SPEC&Index=0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for the synthesis and purification of Naphthionic acid are critical for its
practical application in research and development.

Synthesis of Naphthionic Acid via Sulfonation of 1-
Aminonaphthalene

A common and practical method for the synthesis of Naphthionic acid involves the sulfonation
of 1-aminonaphthalene.[2][3]

Materials:

1-Aminonaphthalene

96% Sulfuric acid

Ammonium sulfate

e Ice

Water

Procedure:

 In a suitable reaction vessel, 143.0 g (1.0 mol) of 1-aminonaphthalene is added in solid form
to a cooled mixture of 561.5 g of 96% sulfuric acid (5.5 mol) and 132 g of ammonium sulfate
(1.0 mol) at 25 °C.[10]

e The reaction mixture is then heated to 110-130 °C over 30 minutes.[10]
e The mixture is stirred at this temperature for 16 hours to complete the reaction.[10]

o After cooling to room temperature, the reaction mixture is poured onto 700 g of ice and
stirred for 6 hours.[10]

e The resulting precipitate (Naphthionic acid) is collected by filtration.[10]

o The collected solid is washed with water until it is free of acid.[10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b7769378?utm_src=pdf-body
https://www.benchchem.com/product/b7769378?utm_src=pdf-body
https://www.benchchem.com/product/b7769378?utm_src=pdf-body
https://en.wikipedia.org/wiki/Naphthionic_acid
https://www.benchchem.com/es/product/b7769378
https://patents.google.com/patent/EP0214544B1/en
https://patents.google.com/patent/EP0214544B1/en
https://patents.google.com/patent/EP0214544B1/en
https://patents.google.com/patent/EP0214544B1/en
https://www.benchchem.com/product/b7769378?utm_src=pdf-body
https://patents.google.com/patent/EP0214544B1/en
https://patents.google.com/patent/EP0214544B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The product is then pressed to remove excess water and dried under a vacuum.[10]

This process yields Naphthionic acid, though it may contain isomeric impurities such as 1-
aminonaphthalene-5-sulfonic acid and 1-aminonaphthalene-6-sulfonic acid.[10]

Synthesis via the Piria Reaction

An alternative synthesis route is the Piria reaction, which starts from a-nitronaphthalene.[11]

Materials:

a-Nitronaphthalene

Sodium bisulfite solution (5.2 M)

Water

Hydrochloric acid
Procedure:

o A mixture of 11.4 g of a-nitronaphthalene, 84.4 ml of water, and 67.3 ml of 5.2 M sodium
bisulfite is prepared in a round-bottom flask equipped with a reflux condenser and a stirrer.
[11]

e The mixture is heated to boiling and stirred until it becomes homogeneous (approximately 3-
5 hours).[11]

e The reaction volume is then reduced by 25% via simple distillation.[11]

e The second step involves the acidification of the reaction product with hydrochloric acid to
precipitate the Naphthionic acid.[11]

o The precipitated solid is collected by vacuum filtration and washed with distilled water.[11]
e The product is dried on a hot plate at 140 °C.[11]

The expected yield for this method is in the range of 20-30%, with a significant portion of the
product being sodium aminodisulfonate.[11]
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Purification Method

Naphthionic acid can be purified by recrystallization.

Procedure:

e The crude Naphthionic acid is dissolved in hot water.[1][5]

e Upon cooling, it crystallizes as needles of the 0.5 hydrate.[1][5]

o Salt solutions of Naphthionic acid exhibit a strong blue fluorescence.[1][5]

Visualized Workflows and Relationships

To better illustrate the processes and applications related to Naphthionic acid, the following

diagrams are provided.

Piria Reaction

Sodium Bisulfite

Reduction & Sulfonation Intermediate Salt (@ AEELIENT)] Naphthionic Acid Product

a-Nitronaphthalene

Sulfonation of 1-Aminonaphthalene

Sulfuric Acid
’—> Crude Naphthionic Acid

1-Aminonaphthalene
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Caption: Synthetic pathways for Naphthionic acid production.
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Caption: Key applications of Naphthionic acid.

Applications and Significance

Naphthionic acid is a crucial intermediate in various industrial syntheses.

e Dye Industry: Its primary application is in the synthesis of azo dyes.[2][3] The amino group
can be diazotized and then coupled with other aromatic compounds to produce a wide range
of colors. Notable examples include Congo red and various food colorants like C.I. Food Red
3, C.I. Food Red 7, and C.I. Food Red 9.[5]

o Pharmaceutical Industry: Naphthionic acid and its derivatives have found use in the
pharmaceutical sector.[3] For instance, its sodium salt has been investigated as a non-toxic
hemostatic agent to control bleeding.[1][5] It is also a metabolite of certain azo dyes.[5]

o Chemical Synthesis: Beyond dyes and pharmaceuticals, it serves as an intermediate in the
production of other important chemical compounds, such as 1-hydroxynaphthalene-4-
sulfonic acid and various aminonaphthalenedisulfonic acids.[5]
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Safety and Handling

Naphthionic acid is classified as a corrosive substance.[12] It can cause severe skin burns
and eye damage.[12] Therefore, appropriate personal protective equipment, including gloves,
safety glasses, and protective clothing, should be worn when handling this chemical.[12] It
should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.[13]
In case of fire, water spray, alcohol-resistant foam, dry chemical, or carbon dioxide can be used
as extinguishing media.[12]

This technical guide provides a foundational understanding of Naphthionic acid for
professionals in research and development. The compiled data and protocols are intended to
facilitate its safe and effective use in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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